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Compound of Interest

Compound Name: Methyl 7-Methylindole-3-acetate

Cat. No.: B12288000

Get Quote

Executive Summary
Methyl 7-methylindole-3-acetate (CAS: 1783785-91-0) is a specialized indole derivative

serving as a critical intermediate in the synthesis of indole-3-acetic acid (IAA) analogs and non-

steroidal anti-inflammatory drugs (NSAIDs).[1] Structurally, it features a methyl group at the C7

position of the indole ring—a modification that significantly alters the steric and electronic

environment of the molecule compared to the parent auxin, Methyl indole-3-acetate (CAS:

1912-33-0).

This guide delineates the physicochemical properties, validated synthetic protocols, and

biological applications of this compound, providing researchers with a self-contained resource

for experimental design.

Chemical Identity & Physicochemical Properties[2]
[3][4][5][6][7][8]
The introduction of the methyl group at the C7 position increases lipophilicity and introduces

steric bulk near the NH moiety, potentially influencing binding affinity in biological targets (e.g.,

TIR1 auxin receptors or COX enzymes) and metabolic stability against C7-hydroxylation.
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Table 1: Chemical Constants
Property Data

Chemical Name Methyl 2-(7-methyl-1H-indol-3-yl)acetate

Common Synonyms
7-Me-IAA methyl ester; Methyl 7-methyl-1H-

indole-3-acetate

CAS Number 1783785-91-0

Molecular Formula C₁₂H₁₃NO₂

Molecular Weight 203.24 g/mol

Appearance Off-white to beige solid (typically)

Solubility
Soluble in MeOH, DMSO, EtOAc, CH₂Cl₂;

Insoluble in water

Melting Point
Predicted: 60–80 °C (Parent 7-methylindole MP:

78–81 °C)

SMILES CC1=CC=CC2=C1NC=C2CC(=O)OC

Structural Analysis & Reactivity
The indole core is electron-rich, making it susceptible to electrophilic aromatic substitution,

particularly at the C3 position. However, in Methyl 7-methylindole-3-acetate, the C3 position

is already substituted with an acetate group.

C7-Methyl Sterics: The methyl group at C7 projects into the space often occupied by the

enzyme binding pocket walls or solvent molecules near the N1-H. This can reduce the acidity

of the N1-proton slightly via inductive donation and steric shielding.

Ester Functionality: The methyl ester is a "masked" acid. In biological systems, it acts as a

prodrug, crossing membranes more effectively than the free acid (7-Me-IAA) before being

hydrolyzed by intracellular esterases.

C2 Reactivity: The C2 position remains open for further functionalization (e.g., formylation or

halogenation), allowing this molecule to serve as a scaffold for more complex tricyclic
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systems.

Synthesis & Manufacturing Protocols
While Fischer Indole Synthesis is possible, it often lacks regioselectivity for specific side-chain

installations. The most reliable laboratory-scale method for synthesizing Methyl 7-
methylindole-3-acetate involves the functionalization of commercially available 7-methylindole

via the Oxalyl Chloride Route. This method is preferred for its high regioselectivity for the C3

position and mild conditions.

Protocol: Glyoxylation-Reduction Sequence
Reagents: 7-Methylindole, Oxalyl chloride, Methanol, Sodium Borohydride (NaBH₄).

Glyoxylation (C3-Acylation):

Dissolve 7-methylindole (1.0 eq) in anhydrous diethyl ether or THF under inert atmosphere

(N₂).

Cool to 0°C. Dropwise add oxalyl chloride (1.2 eq). The reaction is highly exothermic.

Mechanism:[2] The electron-rich C3 attacks the oxalyl chloride to form the glyoxylyl

chloride intermediate. A yellow/orange precipitate (the acid chloride salt) typically forms.

Stir for 2–4 hours at room temperature.

Esterification:

Cool the mixture to 0°C again.

Add excess anhydrous Methanol (MeOH) carefully (quenching the acid chloride).

Result: Formation of Methyl 7-methylindole-3-glyoxylate (alpha-keto ester).

Remove solvent in vacuo to isolate the glyoxylate intermediate (typically a solid).

Reduction to Acetate:

Dissolve the glyoxylate intermediate in MeOH.
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Add NaBH₄ (2.0–3.0 eq) in portions at room temperature.

Note: This selectively reduces the alpha-ketone to a methylene group (via an alcohol

intermediate that is often deoxygenated under these specific conditions or requires

catalytic hydrogenation with Pd/C for cleaner conversion).

Alternative (High Purity): Use triethylsilane (Et₃SiH) and Trifluoroacetic acid (TFA) to

reduce the alpha-keto group to the methylene.

Workflow Diagram (DOT)
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Figure 1: Step-wise synthesis of Methyl 7-methylindole-3-acetate via the Glyoxylate

intermediate pathway.

Applications in Research & Development
Plant Physiology (Auxin Analogs)
The 7-methyl analog of IAA (Indole-3-acetic acid) is utilized to probe the TIR1/AFB auxin

receptor family.

Mechanism: The methyl ester allows the compound to permeate plant tissues (roots/stems)

via passive diffusion. Once inside, esterases cleave the methyl group, releasing the active

acid (7-Me-IAA).

Research Utility: The 7-methyl group creates steric clashes in specific mutant receptors or

alters the transport kinetics (PIN transporters), helping scientists map the binding pocket of

auxin receptors.

Pharmaceutical Scaffolds (NSAIDs)
Indomethacin, a potent COX inhibitor, is an indole-3-acetic acid derivative.
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Structure-Activity Relationship (SAR): The 2-methyl group is standard in Indomethacin.

Research into 7-methyl substituted variants explores "isosteres" that may differ in metabolic

clearance rates. The 7-position is a common site for metabolic hydroxylation; blocking it with

a methyl group can extend half-life.

Analytical Standards
Used as a reference standard in HPLC/MS workflows when profiling indole metabolites in

complex biological matrices (e.g., bacterial fermentation broths or plant extracts).

Analytical Characterization (Expected Data)
To validate the synthesis, the following spectral signals are diagnostic:

¹H NMR (CDCl₃, 400 MHz):

δ 8.0–8.2 (br s, 1H): Indole NH (broad).

δ 7.0–7.5 (m, 3H): Aromatic protons (H4, H5, H6). Pattern will differ from unsubstituted

indole.

δ 7.1 (d, 1H): C2-H proton (unless substituted).

δ 3.75 (s, 2H): -CH₂- of the acetate group.

δ 3.68 (s, 3H): -OCH₃ (Methyl ester).

δ 2.45 (s, 3H): -CH₃ at C7 (Diagnostic signal).

Mass Spectrometry (ESI+):

[M+H]⁺: 204.25 m/z.

[M+Na]⁺: 226.23 m/z.

Safety & Handling
Hazards: Like most indole esters, this compound is likely an Irritant (Skin/Eye/Respiratory).
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Storage: Store at 2–8°C under inert gas (Argon/Nitrogen) to prevent oxidation. Protect from

light, as indoles can darken (polymerize) upon UV exposure.

Disposal: Dispose of as hazardous organic waste containing nitrogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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